Cas no 853099-64-6 ((1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine)
(1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine Chemical and Physical Properties
Names and Identifiers
-
- (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine
-
- MDL: MFCD00016906
- Inchi: 1S/C14H11NO2/c1-2-4-12(5-3-1)15-9-11-6-7-13-14(8-11)17-10-16-13/h1-9H,10H2/b15-9+
- InChI Key: OCPBTGFXVLONGM-OQLLNIDSSA-N
- SMILES: C(/C1=CC=C2OCOC2=C1)=N\C1=CC=CC=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
(1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB299591-100 mg |
N-[(E)-1,3-Benzodioxol-5-ylmethylidene]aniline, 90%; . |
853099-64-6 | 90% | 100mg |
€283.50 | 2023-04-26 | |
| Ambeed | A917667-1g |
(1E)-1-(2H-1,3-Benzodioxol-5-yl)-N-phenylmethanimine |
853099-64-6 | 90% | 1g |
$350.0 | 2025-04-16 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00930871-1g |
(1E)-1-(2H-1,3-Benzodioxol-5-yl)-N-phenylmethanimine |
853099-64-6 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615780-1mg |
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine |
853099-64-6 | 98% | 1mg |
¥464.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615780-2mg |
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine |
853099-64-6 | 98% | 2mg |
¥536.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615780-5mg |
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine |
853099-64-6 | 98% | 5mg |
¥573.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615780-10mg |
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine |
853099-64-6 | 98% | 10mg |
¥924.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615780-20mg |
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine |
853099-64-6 | 98% | 20mg |
¥1083.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615780-25mg |
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine |
853099-64-6 | 98% | 25mg |
¥1375.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1615780-50mg |
1-(Benzo[d][1,3]dioxol-5-yl)-N-phenylmethanimine |
853099-64-6 | 98% | 50mg |
¥1391.00 | 2024-07-28 |
(1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine
Introduction to (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine and Its Applications in Modern Chemical Biology
Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical sciences, particularly in the realm of medicinal chemistry. Among these, (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine, with the CAS number 853099-64-6, has garnered significant attention due to its unique structural and pharmacological properties. This compound, characterized by its benzodioxole and phenylmethylamine moieties, represents a promising candidate for further exploration in drug discovery and molecular research.
The benzodioxole scaffold, commonly found in various bioactive molecules, is renowned for its ability to interact with biological targets in a highly specific manner. This structural motif is often associated with potent pharmacological effects, making it a valuable component in the design of novel therapeutic agents. In the case of (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine, the presence of the phenylmethylamine group enhances its potential as a pharmacophore, contributing to its versatility in binding to diverse biological receptors.
Recent studies have highlighted the importance of understanding the molecular interactions between such compounds and their biological targets. The benzodioxole moiety, in particular, has been extensively studied for its role in modulating neurotransmitter systems. This has led to investigations into its potential applications in treating neurological disorders, including depression and anxiety. The phenylmethylamine group further complements these properties by adding an additional layer of interaction with biological targets, making (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine a compound of great interest.
In the context of drug development, the synthesis and characterization of novel compounds like (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine are crucial steps towards identifying new therapeutic agents. The compound's structural features suggest potential applications in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and even oncology. The ability to modulate neurotransmitter systems and interact with specific receptors makes it a valuable tool for researchers exploring new treatment modalities.
The chemical synthesis of (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine involves intricate steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent pharmacological studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex benzodioxole ring system.
Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's structure and purity, which are critical for understanding its biological activity. Additionally, computational studies have been employed to predict possible binding modes of (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine with biological targets, aiding in the design of more effective derivatives.
The pharmacological evaluation of (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine involves both in vitro and in vivo studies. In vitro assays are conducted to assess interactions with specific enzymes and receptors relevant to various diseases. These studies often involve enzyme inhibition assays, receptor binding assays, and cell-based assays to evaluate potential therapeutic effects. In vivo studies provide further evidence on the compound's efficacy and safety by testing its activity in animal models.
One of the most exciting aspects of studying compounds like (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine is their potential for modulating neurotransmitter systems. The benzodioxole moiety has been shown to interact with serotonin receptors, which are implicated in mood regulation. This interaction could make it a candidate for treating conditions such as depression and anxiety disorders. Additionally, the phenylmethylamine group may contribute to interactions with dopamine receptors, which are involved in reward pathways and could have implications for treating neurological disorders related to dopamine dysregulation.
The development of novel therapeutic agents is a complex process that requires multidisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like (1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine exemplifies this collaborative approach by integrating chemical synthesis with pharmacological evaluation. Such efforts not only advance our understanding of disease mechanisms but also pave the way for new treatment strategies.
In conclusion, (1E)-1-(2H-1,3-benzodioxol-5-ylyl)-N-phénylméthanimine, identified by its CAS number 853099-64-6, represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its benzodioxole and phenylmethylamine moieties offer versatile interactions with biological targets, making it a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound، it is likely that it will play an increasingly important role in addressing various health challenges.
853099-64-6 ((1E)-1-(2H-1,3-benzodioxol-5-yl)-N-phenylmethanimine) Related Products
- 158846-23-2(Phenol,2-[(1,3-benzodioxol-5-ylimino)methyl]-)
- 1749-06-0( )
- 51209-73-5(4-(1,3-benzodioxol-5-ylmethylideneamino)phenol)
- 60301-57-7(Phenol,2-[(1,3-benzodioxol-5-ylmethylene)amino]-)
- 27738-39-2(3,4-Methylenedioxybenzylidene Aniline)
- 158846-22-1(Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-)
- 202599-87-9(Benzenamine, N-(1,3-benzodioxol-5-ylmethylene)-2-methyl-)
- 138280-61-2(Benzenamine, N-(1,3-benzodioxol-5-ylmethylene)-3,4,5-trimethoxy-)
- 24033-09-8(Benzenamine,N-(1,3-benzodioxol-5-ylmethylene)-4-methoxy-)
- 202599-88-0(Benzenamine, N-(1,3-benzodioxol-5-ylmethylene)-3-methyl-)